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Compound of Interest

Compound Name: Melamine borate

Cat. No.: B8473010

This guide provides a detailed comparison of the flame retardant mechanism and performance
of melamine borate against other common halogen-free flame retardants. Experimental data
is presented to offer an objective analysis for researchers, scientists, and material development
professionals.

The Flame Retardant Mechanism of Melamine
Borate

Melamine borate (MB) is a halogen-free flame retardant that functions through a synergistic
mechanism involving both gas phase and condensed phase actions.[1] Its effectiveness stems
from the combined chemistry of its two components: melamine and boric acid.

Upon exposure to high temperatures, melamine borate undergoes a multi-step thermal
decomposition:

« Initial Decomposition: The orthoboric acid component dehydrates in stages, first forming
metaboric acid and then boron oxide (B203), releasing water vapor in the process.[2] This
endothermic process absorbs heat from the polymer substrate.

e Melamine Action: Simultaneously, the melamine component partially sublimates, absorbing
heat. A significant portion also condenses to form more thermally stable structures like
melem and melon.[2]
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» Gas Phase Inhibition: The release of non-combustible gases, such as water vapor, ammonia
(NHs), and nitrogen (N2), dilutes the concentration of oxygen and flammable gases in the
vicinity of the flame, thereby inhibiting combustion in the gas phase.[1]

o Condensed Phase Charring: At higher temperatures, the melamine condensates
(melem/melon) decompose. The released ammonia reacts with the previously formed boron
oxide to create a highly stable, glassy char layer containing boron nitride (BN) and boron-
nitrogen-oxygen (BNO) structures.[2] This layer acts as a physical barrier, insulating the
underlying polymer from heat and oxygen and preventing the escape of flammable volatile
compounds.

This dual-action mechanism makes melamine borate a highly effective flame retardant in a
variety of polymers.
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Caption: Flame retardant mechanism of Melamine Borate.
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Comparison with Alternative Flame Retardants

Melamine borate's performance is best understood in comparison to other common halogen-
free flame retardants.

¢ Melamine Cyanurate (MCA): A salt of melamine and cyanuric acid, MCA primarily acts in the
gas phase.[3] Upon heating, it sublimes and undergoes endothermic decomposition,
absorbing a significant amount of heat which cools the substrate.[4][5] The released non-
flammable gases dilute the fuel source. It is particularly effective in polyamides due to
favorable chemical interactions during degradation.[6]

o Ammonium Polyphosphate (APP) / Melamine Polyphosphate (MPP): These are classic
intumescent flame retardants that act mainly in the condensed phase.[7] During combustion,
they decompose to produce phosphoric acid, which catalyzes the dehydration and cross-
linking of the polymer backbone to form a carbonaceous char.[8] The melamine component
simultaneously releases gases, causing the char to swell into a thick, insulating foam barrier.

[7]

e Zinc Borate (ZB): This is a multifunctional flame retardant. It releases water upon
decomposition (a cooling action), promotes the formation of a cohesive char, and forms a
glassy, insulating layer that reduces afterglow. It is also a highly effective smoke
suppressant.[9]

Performance Data Comparison

The following tables summarize representative flame retardancy performance data for various
flame retardants in Polyamide 6 (PA6), a common engineering thermoplastic.

Disclaimer: The data below is compiled from multiple sources for illustrative purposes. Direct
comparison may be limited as experimental conditions and specific formulations can vary
between studies. Additive loading is typically in the range of 10-20 wt%.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings for PA6 Composites
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Flame Retardant UL-94 Rating
LOI (%) . Source(s)
System (Thickness)
Neat PA6 ~22-24 No Rating [2]
PA6 + Melamine
~29-35 V-0 (0.8 - 2.0 mm)
Cyanurate (MCA)
PA6 + MCA +
Borophosphate ~30 V-0
(BPO4)
PA6 + MCA + Zinc )
Low LOI No Rating
Borate (ZnB)
PA6 + Aluminum
~32-35 V-0 [2]

Phosphinate/MPP/ZB

Note: Data for Melamine Borate in PA6 was not available in the reviewed literature for a direct
comparison in this table. However, its dual-action mechanism suggests it would effectively
increase both LOI and the UL-94 rating.[1]

Table 2: Cone Calorimetry Data for PA6 Composites (Heat Flux: 50 kW/m?)
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Peak Heat Fire
Flame Total Heat
Release Rate Performance
Retardant Release (THR) Source(s)
(PHRR) Index (FPI)
System (MJIm?)
(kWIm?) (s-m?/kW)
Neat PA6 ~1100-1200 ~90-100 ~0.05 [2]
PAG6 + Melamine
Cyanurate ~500-600 ~80-90 ~0.10 [2]
(MCA)
PA6 + MCA +
] ~323 ~80 ~0.16
Boehmite
PA6 + Aluminum
Phosphinate/MP ~ ~350-450 ~50-60 ~0.25 [2]

P/zB

Fire Performance Index (FPI) = Time to Ignition / pHRR. A higher FPI indicates better fire
resistance.

Experimental Protocols

The data presented is generated using standardized testing methodologies to evaluate the
flammability of materials.
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Caption: Experimental workflow for FR evaluation.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or
time in a controlled atmosphere. It is used to determine the thermal stability and
decomposition profile of the flame retardant and the polymer composite.

Procedure: A small sample (typically 5-10 mg) is placed in a crucible and heated in a furnace
at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere. The weight loss is
recorded continuously, yielding a curve that shows decomposition temperatures and the
amount of residual char.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589

Principle: LOI determines the minimum concentration of oxygen in a flowing oxygen/nitrogen
mixture required to support candle-like combustion of a vertically oriented specimen. A
higher LOI value indicates better flame resistance.
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e Procedure: A standard-sized specimen is placed in a vertical glass column. An
oxygen/nitrogen mixture is flowed up through the column, and the top of the specimen is
ignited. The oxygen concentration is systematically adjusted until the flame is just self-
extinguishing. This concentration is reported as the LOI.

UL-94 Vertical Burn Test

e Principle: This test classifies the ability of a material to extinguish a flame after ignition and
its dripping behavior.[1] Common classifications are V-0, V-1, and V-2, with V-0 being the
most flame-retardant.

e Procedure: A rectangular bar specimen is held vertically. A calibrated flame is applied to the
bottom of the specimen for 10 seconds and then removed. After the flame ceases, the flame
is immediately reapplied for another 10 seconds. The duration of flaming, afterglow time, and
whether flaming drips ignite a cotton patch placed below are recorded to determine the
classification.[1]

Cone Calorimetry - ASTM E1354 |/ ISO 5660

 Principle: This is one of the most significant bench-scale tests for assessing the fire behavior
of materials. It measures heat release rate (HRR), smoke production, and other parameters
under a controlled radiant heat flux that simulates real-world fire conditions.

e Procedure: A square specimen (typically 100x100 mm) is placed horizontally under a conical
radiant heater. The sample is exposed to a set heat flux (e.g., 35 or 50 kW/m?2). A spark
igniter ignites the flammable gases released by the material. The test measures the rate of
oxygen consumption in the exhaust stream, which is directly proportional to the rate of heat
release.[6] Key parameters like Time to Ignition (TTI), Peak Heat Release Rate (pHRR), and
Total Heat Released (THR) are determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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retardant-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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